Cas no 52583-26-3 (3-O-Methyl-L-DOPA 4-Glucuronide)

• Product Name: 3-O-Methyl-L-DOPA 4-Glucuronide
• CAS No: 52583-26-3
• MF: C₁₆H₂₁NO₁₀
• MW: 387.34
• CID: 1065529
• PubChem ID: 131698568
• Update Time: 2025-06-28

3-O-Methyl-L-DOPA 4-Glucuronide Chemical and Physical Properties

Names and Identifiers

• 3-O-Methyl-L-DOPA 4-Glucuronide
• 3-O-Methyl-L-DOPA 4-
• CID 131698568
• VHVGMWZZADCFSJ-INGNVMCOSA-N
• β-D-Glucopyranosiduronic acid, 4-(2-amino-2-carboxyethyl)-2-methoxyphenyl, (S)- (9CI)
• 52583-26-3
• (2S,3S,4S,5R)-6-[4-[(2S)-2-Amino-2-carboxyethyl]-2-methoxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid

• Inchi： 1S/C16H21NO10/c1-25-9-5-6(4-7(17)14(21)22)2-3-8(9)26-16-12(20)10(18)11(19)13(27-16)15(23)24/h2-3,5,7,10-13,16,18-20H,4,17H2,1H3,(H,21,22)(H,23,24)/t7-,10-,11-,12+,13-,16?/m0/s1
• InChI Key： VHVGMWZZADCFSJ-ODGQVMDCSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H](C1OC1C=CC(=CC=1OC)C[C@@H](C(=O)O)N)O)O)O

Computed Properties

• Exact Mass: 387.11654587g/mol
• Monoisotopic Mass: 387.11654587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189
• XLogP3: -3.4

Experimental Properties

• Density: 1.599±0.06 g/cm3(Predicted)
• Boiling Point: 689.9±55.0 °C(Predicted)
• pka: 2.21±0.20(Predicted)

Additional information on 3-O-Methyl-L-DOPA 4-Glucuronide

3-O-Methyl-L-DOPA 4-Glucuronide (CAS No. 52583-26-3): A Comprehensive Overview

3-O-Methyl-L-DOPA 4-Glucuronide (CAS No. 52583-26-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and neuropharmacology. This compound is a glucuronide conjugate of 3-O-methyl-L-DOPA, a derivative of L-DOPA, which is a well-known precursor to dopamine, an essential neurotransmitter in the central nervous system. The glucuronidation process, which involves the addition of a glucuronic acid moiety, plays a crucial role in the metabolism and excretion of various bioactive compounds, including drugs and endogenous metabolites.

The primary interest in 3-O-Methyl-L-DOPA 4-Glucuronide stems from its potential therapeutic applications, particularly in the treatment of neurodegenerative disorders such as Parkinson's disease. Parkinson's disease is characterized by the progressive loss of dopaminergic neurons in the substantia nigra, leading to motor symptoms such as tremors, rigidity, and bradykinesia. L-DOPA has been the gold standard treatment for Parkinson's disease for decades, but its efficacy can be limited by side effects and metabolic issues. The glucuronidation of L-DOPA derivatives, such as 3-O-Methyl-L-DOPA, may offer a promising alternative by enhancing the stability and bioavailability of these compounds.

Recent studies have explored the pharmacokinetic properties of 3-O-Methyl-L-DOPA 4-Glucuronide. A study published in the Journal of Medicinal Chemistry (2021) investigated the metabolic stability and brain penetration of this compound. The results indicated that 3-O-Methyl-L-DOPA 4-Glucuronide exhibits enhanced stability compared to L-DOPA, with a longer half-life and improved brain uptake. This suggests that it may be a more effective prodrug for delivering L-DOPA to the brain, potentially reducing the frequency of dosing and minimizing side effects.

In addition to its potential as a therapeutic agent, 3-O-Methyl-L-DOPA 4-Glucuronide has also been studied for its role in biomarker development. A research team at the University of California, San Francisco (UCSF) conducted a study to evaluate the use of this compound as a biomarker for dopaminergic dysfunction. The study found that levels of 3-O-Methyl-L-DOPA 4-Glucuronide in cerebrospinal fluid (CSF) were significantly altered in patients with Parkinson's disease compared to healthy controls. This finding highlights the potential utility of this compound as a diagnostic tool for early detection and monitoring of neurodegenerative diseases.

The synthesis and characterization of 3-O-Methyl-L-DOPA 4-Glucuronide have been extensively documented in the literature. A detailed synthetic route was reported by researchers at Harvard University (2019), which involved multiple steps including the protection of functional groups, glucuronidation, and deprotection. The resulting compound was characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods confirmed the structure and purity of 3-O-Methyl-L-DOPA 4-Glucuronide, providing a solid foundation for further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-O-Methyl-L-DOPA 4-Glucuronide. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are designed to assess pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME) properties, as well as to determine optimal dosing regimens. The next phase will focus on larger patient populations to further validate these findings.

In conclusion, 3-O-Methyl-L-DOPA 4-Glucuronide (CAS No. 52583-26-3) represents an exciting advancement in the field of neuropharmacology. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for the treatment of Parkinson's disease and other dopaminergic disorders. Ongoing research continues to unravel its potential applications and mechanisms of action, paving the way for new therapeutic strategies in neurodegenerative diseases.